Froxiprost
Overview
Description
Froxiprost is a prostaglandin analog that has been extensively studied for its potential use in treating various diseases. The compound was first synthesized in the 1980s and has since been the subject of numerous scientific studies. In
Mechanism of Action
Froxiprost works by binding to prostaglandin receptors in the body, which are involved in a variety of physiological processes. The compound has a high affinity for the EP2 and EP4 receptors, which are involved in the regulation of inflammation and pain. By binding to these receptors, Froxiprost can reduce inflammation and pain, and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
Froxiprost has a variety of biochemical and physiological effects in the body. It can reduce the production of inflammatory cytokines, such as interleukin-1 and tumor necrosis factor-alpha. It can also inhibit the activation of inflammatory cells, such as macrophages and neutrophils. In addition, Froxiprost can increase the production of anti-inflammatory cytokines, such as interleukin-10. These effects can help to reduce inflammation and pain in the body.
Advantages and Limitations for Lab Experiments
Froxiprost has several advantages for lab experiments. It is relatively easy to synthesize and is available in high purity. It also has a well-characterized mechanism of action, which makes it a useful tool for studying prostaglandin receptors and their role in disease. However, Froxiprost also has some limitations. It can be expensive to produce, and its effects can vary depending on the cell type and experimental conditions. In addition, Froxiprost can be unstable in certain solvents, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on Froxiprost. One area of interest is the development of new analogs that have improved potency and selectivity for specific prostaglandin receptors. Another area of interest is the use of Froxiprost in combination with other drugs to enhance its therapeutic effects. Finally, there is a need for more studies to investigate the safety and efficacy of Froxiprost in humans, particularly in the treatment of cancer and inflammatory diseases.
Conclusion:
Froxiprost is a prostaglandin analog that has shown promise for the treatment of various diseases. Its well-characterized mechanism of action and availability in high purity make it a useful tool for studying prostaglandin receptors and their role in disease. However, further research is needed to fully understand its therapeutic potential and to develop new analogs with improved potency and selectivity.
Scientific Research Applications
Froxiprost has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-platelet effects. In animal studies, Froxiprost has been shown to reduce inflammation in the lungs and liver, and to inhibit the growth of tumors in the colon and breast. The compound has also been investigated for its potential use in treating cardiovascular disease, glaucoma, and other conditions.
properties
IUPAC Name |
methyl (2E,5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]hepta-2,5-dienoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29F3O6/c1-32-23(31)10-5-3-2-4-9-19-20(22(30)14-21(19)29)12-11-17(28)15-33-18-8-6-7-16(13-18)24(25,26)27/h2,4-8,10-13,17,19-22,28-30H,3,9,14-15H2,1H3/b4-2-,10-5+,12-11+/t17-,19-,20-,21+,22-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REFZGTXXBBUTMJ-YDQNNXAVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CCC=CCC1C(CC(C1C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C/C/C=C\C[C@H]1[C@H](C[C@H]([C@@H]1/C=C/[C@H](COC2=CC=CC(=C2)C(F)(F)F)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29F3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101024280 |
Source
|
| Record name | Methyl (2E,5Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((E)-(3R)-3-hydroxy-4-((alpha,alpha,alpha-trifluoro-m-tolyl)oxy)-1-butenyl)cyclopentyl)-2,5-heptadienoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101024280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
470.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Froxiprost | |
CAS RN |
62559-74-4 |
Source
|
| Record name | Froxiprost [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062559744 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl (2E,5Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((E)-(3R)-3-hydroxy-4-((alpha,alpha,alpha-trifluoro-m-tolyl)oxy)-1-butenyl)cyclopentyl)-2,5-heptadienoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101024280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | FROXIPROST | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EOS1G6F668 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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